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Compound of Interest

Compound Name: TD-6301

Cat. No.: B10826828

For researchers, scientists, and professionals in drug development utilizing electronic
instrumentation, the selection of appropriate components is critical for ensuring accuracy and
reliability. This guide provides a detailed comparison of the Toshiba TD-6301, a versatile static
display driver, and a potential alternative, the Sanyo LC7570. Due to the discontinuation of
many older electronic components, identifying suitable replacements is a common challenge.
This document aims to provide a data-driven comparison to aid in this process.

Performance Specifications

A guantitative comparison of the key electrical and functional characteristics of the TD-6301
and LC7570 is presented below. Data has been compiled from the official datasheets for both
components.
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Feature Toshiba TD-6301AP/AN Sanyo LC7570
Supply Voltage (Vcc) 4.5V to 5.5V 4.5V to 5.5V
High-Level Input Voltage (VIH) 2.0V to Vcc 2.2V to Vce
Low-Level Input Voltage (VIL) 0V to 0.8V 0V to 0.6V
Output Current

Segment (LED) 15mA (Typ)

Segment (VFD) - 1.5mA (Typ)
Display Type Compatibility LED, VFD, LCD VFD

Number of Display Digits 3.5 digits (up to 1999) 4 digits

Data Input Format Serial Serial
Package Type DIP28, QFP30 DIP24, QFP44

Experimental Protocols

As direct experimental comparisons of these legacy components are not readily available in
published literature, this guide relies on the specifications provided in their respective
datasheets. The methodologies for key datasheet parameters are defined by the manufacturers
as follows:

o Electrical Characteristics: These parameters, such as input voltage thresholds and output
current capabilities, are typically determined by the manufacturer under standardized test
conditions, including ambient temperature and supply voltage, to ensure consistent and
reliable operation within the specified ranges.

e Functional Characteristics: The functionality of each driver, including the data transfer
protocol and the number of displayable digits, is defined by the internal logic of the integrated
circuit and is verified through functional testing by the manufacturer.

Signaling Pathway and Logic Diagrams
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To visualize the operation and decision-making process related to these components, the
following diagrams are provided.
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Start:
Need to replace TD-6301

Not a direct replacement.

Isita VFD? . )
Consider other alternatives.

Requires level shifting
or different supply.

Requires PCB redesign
or adapter.

LC7570 may be a
suitable replacement.

Requires firmware modification.
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 To cite this document: BenchChem. [Comparative Analysis of Display Drivers: Toshiba TD-
6301 and Sanyo LC7570]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10826828#td-6301-cross-reference-and-equivalent-
parts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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